Cas no 1245258-74-5 (Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)
1245258-74-5 structure
Product Name:Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
CAS No:1245258-74-5
MF:C12H10BrN3O4
MW:340.129501819611
CID:1089205
PubChem ID:53429360
Update Time:2025-04-20
Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
- 5-bromo-1-(4-nitrophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-bromo-1-(4-nitrophenyl)pyrazole-4-carboxylate
- AKOS022172606
- ethyl5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
- DB-062266
- DTXSID50700129
- 1245258-74-5
-
- Inchi: 1S/C12H10BrN3O4/c1-2-20-12(17)10-7-14-15(11(10)13)8-3-5-9(6-4-8)16(18)19/h3-7H,2H2,1H3
- InChI Key: RLYVZWLOYJUQDT-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=NN1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 338.98547g/mol
- Monoisotopic Mass: 338.98547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 89.9Ų
Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188715-1g |
ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245258-74-5 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM188715-1g |
ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245258-74-5 | 95% | 1g |
$385 | 2023-02-03 | |
| Alichem | A049002454-1g |
Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245258-74-5 | 95% | 1g |
$400.00 | 2023-09-03 | |
| Ambeed | A258503-1g |
Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate |
1245258-74-5 | 95+% | 1g |
$347.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763429-1g |
Ethyl 5-bromo-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate |
1245258-74-5 | 98% | 1g |
¥3400.00 | 2024-08-09 |
Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1245258-74-5 (Ethyl 5-bromo-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate) Related Products
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